Tris(dibenzylideneacetone)dipalladium(0)
Tris(dibenzylideneacetone)dipalladium(0)
Tris(dibenzylideneacetone)dipalladium (Pd2(dba)3) participates in the synthesis of azepane. Crystal structure of Pd2(dba)3 has been determined by three-dimensional X-ray data. Crystals of Pd2(dba)3 are reported to crystalize in triclinic system. It is widely used Pd source in Pd-mediated transformations.
Brand Name:
Vulcanchem
CAS No.:
51364-51-3
VCID:
VC20884140
InChI:
InChI=1S/3C17H14O.2Pd/c3*18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16;;/h3*1-14H;;
SMILES:
C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.[Pd].[Pd]
Molecular Formula:
C51H42O3Pd2
Molecular Weight:
915.7 g/mol
Tris(dibenzylideneacetone)dipalladium(0)
CAS No.: 51364-51-3
Cat. No.: VC20884140
Molecular Formula: C51H42O3Pd2
Molecular Weight: 915.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tris(dibenzylideneacetone)dipalladium (Pd2(dba)3) participates in the synthesis of azepane. Crystal structure of Pd2(dba)3 has been determined by three-dimensional X-ray data. Crystals of Pd2(dba)3 are reported to crystalize in triclinic system. It is widely used Pd source in Pd-mediated transformations. |
|---|---|
| CAS No. | 51364-51-3 |
| Molecular Formula | C51H42O3Pd2 |
| Molecular Weight | 915.7 g/mol |
| IUPAC Name | 1,5-diphenylpenta-1,4-dien-3-one;palladium |
| Standard InChI | InChI=1S/3C17H14O.2Pd/c3*18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16;;/h3*1-14H;; |
| Standard InChI Key | CYPYTURSJDMMMP-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd] |
| SMILES | C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.[Pd].[Pd] |
| Canonical SMILES | C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.[Pd].[Pd] |
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